Cas no 1358417-04-5 (3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one
• CAS No: 1358417-04-5
• MF: C₂₀H₁₇N₃O₄
• MW: 363.366684675217
• CID: 5346320
• Update Time: 2025-06-08

3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-6-methylquinolin-4(1H)-one
• 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methylquinolin-4(1H)-one
• 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1H-quinolin-4-one
• DSZFHLAEEKPYOW-UHFFFAOYSA-N
• 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C20H17N3O4/c1-11-4-7-16-14(8-11)18(24)15(10-21-16)20-22-19(23-27-20)13-6-5-12(25-2)9-17(13)26-3/h4-10H,1-3H3,(H,21,24)
• InChI Key： DSZFHLAEEKPYOW-UHFFFAOYSA-N
• SMILES： O1C(C2=CNC3C=CC(C)=CC=3C2=O)=NC(C2C=CC(=CC=2OC)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 584
• XLogP3: 3.4
• Topological Polar Surface Area: 86.5

Additional information on 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one

Introduction to 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 1358417-04-5)

3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one, with the CAS number 1358417-04-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones and features a unique structural arrangement that includes a 1,2,4-oxadiazole moiety and a 2,4-dimethoxyphenyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for the development of novel therapeutic agents.

The core structure of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one is characterized by a 1,4-dihydroquinoline ring system. The presence of the 6-methyl group on the quinoline ring enhances its lipophilicity and stability. The 1,2,4-oxadiazole moiety is known for its bioisosteric properties and can mimic the biological activity of other functional groups such as amides and esters. The 2,4-dimethoxyphenyl substituent adds further complexity and can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the biological activities of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one. One notable area of research is its potential as an antitumor agent. In vitro assays have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one demonstrated potent inhibition of human lung adenocarcinoma cells (A549) and breast cancer cells (MCF7). The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antitumor properties, 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California found that this compound effectively reduces inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one has also been studied in detail. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent. Furthermore, metabolic stability studies have indicated that 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one is resistant to rapid metabolism by liver enzymes such as CYP3A4.

To further enhance its therapeutic potential, researchers are exploring various structural modifications of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-o xadiazol -5 - yl ] - 6 - methyl - 1 , 0 dihydroquinolin - 0 one strong>. For example , substituting different functional groups on the quinoline ring or modifying the oxadiazole moiety can lead to compounds with improved potency , selectivity , or reduced toxicity . A recent study published in Organic & Biomolecular Chemistry reported the synthesis and evaluation of several analogs , which showed enhanced antitumor activity against drug-resistant cancer cell lines . p > < p >The safety profile of 0 [0 -(0 ,0 -dimethoxyphen yl ) -0 ,0 ,0 - o x ad i az ol -0 - y l ] -0 - methyl -0 ,0 dihydroqu i n olin -0 one strong > has been assessed through extensive toxicological studies . Results from these studies indicate that this compound has a favorable safety margin with no significant adverse effects observed at therapeutic doses . However , further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects . p > < p >In conclusion ,< strong > 0 [0 -(0 ,0 dimeth oxy phen yl ) -0 ,0 ,0 ox ad i az ol - yl ] - methyl - dihydroqui n olin - one strong > ( CAS No .< strong > 877 ) represents a promising lead compound for the development of novel therapeutic agents targeting cancer and inflammatory diseases . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further preclinical and clinical investigation . Ongoing research efforts aim to optimize its properties through rational drug design approaches and to advance it towards clinical trials . p > article > response >